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Compound of Interest

Compound Name: 1-Chloro-3-methylpentane

Cat. No.: B2815331

Technical Guide: Physical Properties of 1-
Chloro-3-methylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physical properties of 1-Chloro-3-
methylpentane, specifically its boiling point and density. Due to a lack of readily available
experimental data in common chemical databases for 1-Chloro-3-methylpentane, this
document outlines the standardized experimental protocols for determining these essential
physical constants.

Core Physical Properties

A summary of the key physical properties for 1-Chloro-3-methylpentane is presented below. It
is recommended that the boiling point and density be determined experimentally for any
specific sample to ensure accuracy for research and development purposes.
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Property Value Notes
Molecular Formula CeH13Cl
Molecular Weight 120.62 g/mol [1][2]
- ) To be determined At standard atmospheric
Boiling Point )
experimentally pressure.
) To be determined Specify temperature (e.g., at
Density .
experimentally 20°C or 25°C).

Experimental Protocols

Accurate determination of the boiling point and density is crucial for the characterization and
application of chemical compounds. The following are standard laboratory protocols for these
measurements.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of a liquid.

Apparatus:

e Thiele tube

e Thermometer (calibrated)

e Capillary tube (sealed at one end)

e Small test tube

e Heating source (e.g., Bunsen burner or heating mantle)
e Mineral oil or other suitable heating fluid

e Rubber band or wire for attaching the test tube to the thermometer
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Procedure:

Sample Preparation: Fill the small test tube to a depth of approximately 2-3 cm with the 1-
Chloro-3-methylpentane sample.

Capillary Tube Placement: Place the capillary tube into the test tube with the open end
submerged in the liquid and the sealed end protruding above the surface.

Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bulb of
the thermometer should be level with the bottom of the test tube.

Heating: Clamp the Thiele tube in a vertical position and fill it with mineral oil to a level just
above the side arm. Insert the thermometer and attached test tube into the Thiele tube,
ensuring the sample is below the oil level.

Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, a slow
stream of bubbles will emerge from the open end of the capillary tube. Continue gentle
heating until a steady and rapid stream of bubbles is observed.

Boiling Point Determination: Remove the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

A pycnometer is a specialized glass flask used for the precise measurement of the density of a

liquid.

Apparatus:

o Pycnometer (with a ground-glass stopper and a capillary opening)

e Analytical balance (accurate to at least 0.001 g)

o Constant temperature water bath

e Thermometer (calibrated)
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 Distilled water
e The liquid sample (1-Chloro-3-methylpentane)
Procedure:

o Mass of the Empty Pycnometer: Thoroughly clean and dry the pycnometer. Weigh the empty,
dry pycnometer on an analytical balance and record its mass (ma).

o Mass of the Pycnometer with Distilled Water: Fill the pycnometer with distilled water and
insert the stopper, allowing excess water to escape through the capillary. Place the filled
pychometer in a constant temperature water bath (e.g., 20°C) until it reaches thermal
equilibrium. Remove the pycnometer, carefully dry the exterior, and weigh it. Record the
mass (m:).

e Mass of the Pycnometer with Sample: Empty and dry the pycnometer. Fill it with 1-Chloro-3-
methylpentane, following the same procedure of inserting the stopper and allowing the
excess to escape. Thermally equilibrate the pycnometer with the sample in the constant
temperature water bath to the same temperature used for the water. Dry the exterior and
weigh the filled pycnometer. Record the mass (ms).

e Calculation of Density:

[¢]

Mass of water: m_water = mz - ma

[¢]

Volume of the pycnometer at the specified temperature: V = m_water / p_water (where
p_water is the known density of water at that temperature).

[e]

Mass of the sample: m_sample = ms - m

[e]

Density of the sample: p_sample = m_sample / V

Workflow and Visualization

The logical flow for the experimental determination of the physical properties of a liquid sample
like 1-Chloro-3-methylpentane can be visualized as follows.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of 1-Chloro-3-methylpentane boiling
point density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2815331#physical-properties-of-1-chloro-3-
methylpentane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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